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Compound of Interest

Compound Name: Boc-D-Phe(4-1)-OH

Cat. No.: B558666

Audience: Researchers, scientists, and drug development professionals.

Introduction

N-tert-butyloxycarbonyl-D-4-iodophenylalanine, commonly referred to as Boc-D-Phe(4-1)-OH,
is a crucial unnatural amino acid derivative utilized in synthetic chemistry. Its structure
incorporates a tert-butyloxycarbonyl (Boc) protecting group on the amine and an iodine atom at
the para position of the phenyl ring.[1] This unique combination of features makes it a valuable
building block in solid-phase peptide synthesis (SPPS) and a versatile intermediate in
medicinal chemistry.

The Boc group provides stable protection of the alpha-amino group under various reaction
conditions, preventing unwanted side reactions during peptide chain elongation.[1] The
presence of the iodine atom opens avenues for further chemical modifications, such as Suzuki
or Stille couplings, allowing for the introduction of diverse functionalities.[1] Furthermore, the
iodine atom serves as a convenient site for radiolabeling, making Boc-D-Phe(4-1)-OH an
important precursor in the development of targeted radiopharmaceuticals for imaging and
therapeutic applications.[1]

This technical guide provides a comprehensive overview of the synthesis and characterization
of Boc-D-Phe(4-1)-OH, including a detailed experimental protocol and a summary of its key
physicochemical properties.
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Physicochemical Properties

The key physicochemical properties of Boc-D-Phe(4-1)-OH are summarized in the table below.
This data is essential for its handling, characterization, and application in synthetic protocols.

Property Value Reference
CAS Number 176199-35-2 [1]
Molecular Formula C14H1s8INO4 [1]
Molecular Weight 391.20 g/mol [1]
Appearance White to off-white solid

Melting Point 118-124 °C

[0]2°/D -22.5 + 1° (c=1.202% in

Optical Rotation
AcOEt)

Soluble in Chloroform,
Solubilit Dichloromethane, Ethyl
olubili
Y Acetate, DMSO, Acetone.

Slightly soluble in water.

Synthesis of Boc-D-Phe(4-1)-OH

The synthesis of Boc-D-Phe(4-1)-OH is typically achieved through the protection of the amino
group of 4-iodo-D-phenylalanine using di-tert-butyl dicarbonate (Boc20) under basic conditions.
The following protocol is adapted from the synthesis of the corresponding L-enantiomer.

Reaction Scheme
Experimental Protocol

Materials:
» 4-lodo-D-phenylalanine

o Di-tert-butyl dicarbonate (Bocz20)
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1,4-Dioxane

1 M Sodium hydroxide (NaOH) solution
Ethyl acetate (EtOAC)

Saturated brine solution

Anhydrous sodium sulfate (Na2S0a)

Deionized water

Procedure:

In a suitable reaction vessel, dissolve 4-iodo-D-phenylalanine (1.0 eq.) in a mixture of 1,4-
dioxane and water.

Add 1 M sodium hydroxide solution (2.5 eq.) to the mixture and stir until the starting material
is fully dissolved. The solution should become clear.

Cool the reaction mixture to 0-10 °C using an ice bath.
Slowly add di-tert-butyl dicarbonate (1.7 eq.) to the cooled solution while stirring.
Allow the reaction mixture to warm to room temperature and continue stirring overnight.

After the reaction is complete (monitored by TLC), acidify the mixture to a pH of 2-3 using a
suitable acid (e.g., 1 M HCI).

Extract the product into ethyl acetate (3 x volume of the reaction mixture).
Combine the organic layers and wash sequentially with water and saturated brine solution.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure to yield the crude product.

The crude product can be further purified by recrystallization or column chromatography if
necessary.
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Characterization Data

Thorough characterization is essential to confirm the identity and purity of the synthesized Boc-
D-Phe(4-1)-OH. The following table summarizes the expected analytical data.

Technique Data

o (ppm): 7.49 (d, J =7.8 Hz, 2H), 6.88 (d, J =
7.8 Hz, 2H), 5.80 (d, J = 5.9 Hz, 1H), 3.68 (d, J
=5.5 Hz, 1H), 3.00-2.90 (m, 1H), 2.87-2.75 (m,
1H), 1.35-1.15 (m, 9H). (Note: Data for the L-

enantiomer, the spectrum for the D-enantiomer

1H NMR (400 MHz, DMSO-ds)

is expected to be identical).

o (ppm): ~173 (C=0, acid), ~155 (C=0, Boc),

~137 (C-l), ~131 (Ar-CH), ~128 (Ar-CH), ~92
13C NMR (Expected) (Ar-C), ~78 (C(CHs)3), ~55 (a0-CH), ~37 (B-CH2),

~28 (C(CHs)3). (Note: Approximate shifts based

on similar structures).

v (cm~1): ~3300 (N-H stretch), ~2980 (C-H

stretch), ~1710 (C=0 stretch, acid), ~1690 (C=0
FT-IR (Expected) stretch, carbamate), ~1520 (N-H bend), ~1160

(C-0 stretch). (Note: Characteristic peaks based

on functional groups).

ESI-MS: [M-H]~ calculated for C14aH17INOa~:

390.01; found: ~390.0. Fragmentation may
Mass Spectrometry (Expected)

show loss of the Boc group (-100 amu) or

isobutylene (-56 amu).

Applications in Peptide Synthesis

Boc-D-Phe(4-1)-OH is a key reagent in Solid-Phase Peptide Synthesis (SPPS) for the site-
specific incorporation of a D-amino acid with a modifiable aromatic side chain. The workflow
below illustrates the general steps of incorporating this amino acid into a growing peptide chain
using Boc-chemistry SPPS.
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Solid-Phase Peptide Synthesis (SPPS) Cycle
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4

4 Washing
(e.g., DCM, DMF)

Click to download full resolution via product page

Caption: Workflow for SPPS incorporating Boc-D-Phe(4-1)-OH.

Conclusion

Boc-D-Phe(4-1)-OH is a synthetically valuable building block for peptide synthesis and
medicinal chemistry. Its straightforward synthesis and unique structural features allow for the
creation of modified peptides and complex molecules with potential applications in drug
discovery and diagnostics. The data and protocols presented in this guide are intended to
support researchers in the effective utilization of this important compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b558666#synthesis-and-characterization-of-boc-d-
phe-4-i-oh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b558666#synthesis-and-characterization-of-boc-d-phe-4-i-oh
https://www.benchchem.com/product/b558666#synthesis-and-characterization-of-boc-d-phe-4-i-oh
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b558666?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558666?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

